4-Chloro-2-methyl-8-(trifluoromethoxy)quinoline

• IUPAC Name: 4-chloro-2-methyl-8-(trifluoromethoxy)quinoline
• InChI: InChI=1S/C11H7ClF3NO/c1-6-5-8(12)7-3-2-4-9(10(7)16-6)17-11(13,14)15/h2-5H,1H3
• InChI Key: QQAQYFCPCZWTAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)OC(F)(F)F)Cl
• Molecular Formula: C11H7ClF3NO
• DSSTOX Substance ID: DTXSID10590609
• Molecular Weight: 261.63 g/mol
• CAS No.: 927800-56-4

Description

4-Chloro-2-methyl-8-(trifluoromethoxy)quinoline is a useful research compound. Its molecular formula is C11H7ClF3NO and its molecular weight is 261.63 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Biologically Important Derivatives

  • Researchers have synthesized derivatives of quinoline, incorporating triazole derivatives, to explore their biological activities. These compounds, including variants of chloroquinoline, have shown significant antimicrobial activities, surpassing those of standard drugs in some cases (D'Souza, Nayak, D'mello, & Dayananda, 2020).

• Development of Antifungal and Antibacterial Agents

  • Chloroquinoline derivatives have been evaluated for their antifungal and antibacterial properties. Studies show these compounds exhibit significant activity against various strains, suggesting their potential as therapeutic agents (Kategaonkar et al., 2010).

• Creation of Heterocyclic Compounds for Therapeutic Applications

  • Chloroquinolines have been used as precursors for the synthesis of various heterocyclic compounds with potential chemotherapeutic value. These synthesized compounds have diverse biological properties, including anti-malarial, antibacterial, and antihypertensive effects (Khodair et al., 1999).

• Synthesis of Novel Nanostructures for Zinc Ion Detection

  • Novel magnetic nanosensors based on 4-amino-2-methyl-8-(trifluoromethyl)quinoline have been developed for highly sensitive detection of zinc ions in aqueous solutions. These nanostructures exhibit high sensitivity and selectivity, with potential applications in environmental monitoring and biochemistry (Pourfallah & Lou, 2018).

• Fabrication of Electroluminescence Devices

  • Chloroquinoline derivatives have been examined for their application in organic light-emitting devices. Studies on their photoluminescence, electroluminescence, and thermal properties have provided insights into optimizing their performance in these devices (Sapochak et al., 2001).

Mechanism of Action

Target of Action

It is known that this compound is used in suzuki–miyaura coupling reactions , which suggests that its target could be related to the formation of carbon-carbon bonds in organic synthesis.

Mode of Action

The mode of action of 4-Chloro-2-methyl-8-(trifluoromethoxy)quinoline is likely related to its role in Suzuki–Miyaura coupling reactions . In these reactions, the compound may interact with a palladium catalyst and an organoboron reagent to form new carbon-carbon bonds . The trifluoromethoxy group in the compound could potentially enhance the reactivity or selectivity of these reactions .

Biochemical Pathways

Given its use in suzuki–miyaura coupling reactions , it may play a role in the synthesis of complex organic molecules, potentially affecting various biochemical pathways depending on the specific context of its use.

Result of Action

The result of the action of this compound is likely the formation of new carbon-carbon bonds through Suzuki–Miyaura coupling reactions . This can lead to the synthesis of complex organic molecules, which could have various effects at the molecular and cellular level depending on the specific molecules synthesized.

Action Environment

The action of this compound is likely influenced by various environmental factors, such as the presence of a suitable catalyst (e.g., palladium) and other reactants (e.g., organoboron reagents), the reaction temperature, and the solvent used . These factors can affect the efficiency and selectivity of the Suzuki–Miyaura coupling reactions in which the compound is used .

Biochemical Analysis

Biochemical Properties

4-Chloro-2-methyl-8-(trifluoromethoxy)quinoline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall biochemical processes within the cell . The nature of these interactions often involves binding to the active site of the enzyme, leading to inhibition or modulation of enzyme activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism . For example, it can modulate the activity of key signaling molecules, leading to changes in downstream gene expression. This modulation can result in altered cellular responses, such as changes in cell proliferation, differentiation, and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under standard laboratory conditions, but its activity may decrease over extended periods due to gradual degradation. Long-term exposure to the compound can lead to sustained changes in cellular processes, which may be reversible upon removal of the compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, the compound may exhibit therapeutic effects, such as modulation of specific biochemical pathways. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological functions. Threshold effects have been observed, where a certain dosage level is required to elicit a significant biological response.

Metabolic Pathways

This compound is involved in various metabolic pathways within the cell . It interacts with enzymes and cofactors that play crucial roles in these pathways, affecting metabolic flux and metabolite levels. The compound can modulate the activity of key metabolic enzymes, leading to changes in the overall metabolic profile of the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions influence the localization and accumulation of the compound within different cellular compartments. The compound’s distribution can affect its overall biological activity and efficacy.

Subcellular Localization

This compound exhibits specific subcellular localization patterns that are crucial for its activity and function . Targeting signals and post-translational modifications direct the compound to specific compartments or organelles within the cell. This localization is essential for the compound to exert its biochemical effects effectively.